![molecular formula C16H15N5OS2 B6476131 {5-[({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}amino)methyl]thiophen-2-yl}(thiophen-2-yl)methanol CAS No. 2640970-49-4](/img/structure/B6476131.png)
{5-[({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}amino)methyl]thiophen-2-yl}(thiophen-2-yl)methanol
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Overview
Description
The compound {5-[({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}amino)methyl]thiophen-2-yl}(thiophen-2-yl)methanol
is a complex organic molecule. It contains a 1,2,4-triazolo[1,5-a]pyrimidine core, which is a heterocyclic compound . This core is substituted with a methyl group at the 5-position .
Synthesis Analysis
The synthesis of similar compounds, such as 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, has been reported in the literature . These compounds are typically synthesized under microwave radiation, and the conversion of the starting reagents to the target product can reach up to 95% under experimentally selected conditions .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings . The 1,2,4-triazolo[1,5-a]pyrimidine core can exhibit different coordination modes, leading to structures with diverse topologies and dimensionality .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex and would depend on the specific conditions and reagents used . For example, the synthesis of similar compounds involves the cyclocondensation of 5-amino-3-H-1,2,4-triazole with acetoacetic ester .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure . For example, the compound 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one has a molecular weight of 150.1380 .Scientific Research Applications
Synthesis Optimization
The compound is an intermediate in the synthesis of the antiviral drug Triazid®. The optimization of its synthesis involves cyclocondensation of 5-amino-3-H-1,2,4-triazole (aminotriazole) with acetoacetic ester under various conditions .
Antiviral Applications
The compound is used in the synthesis of Triazid®, an antiviral drug . It’s also been investigated for its pharmacological activity caused by binding to HIV TAR RNA .
Pharmacological Potentials
Triazole compounds, which include this compound, are capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities . They are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Antimalarial Activity
The compound is used as a reactant for the synthesis of dihydroorotate dehydrogenase inhibitors with antimalarial activity .
Supercritical Carbon Dioxide Reactions
The compound has been studied in reactions in supercritical carbon dioxide, a medium that offers unique reaction conditions .
Vilsmeier Reaction
The compound is used as a reactant for the Vilsmeier reaction of conjugated carbocycles and heterocycles .
Inhibitor Synthesis
The compound exhibits numerous activities, including acting as RORγt inverse agonists, PHD-1, JAK1, and JAK2 inhibitors .
Treatment of Various Disorders
These compounds are utilized in the treatment of cardiovascular disorders, type 2 diabetes, and hyperproliferative disorders .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4h)-one, have been synthesized as intermediate products for the synthesis of antiviral drugs . Therefore, it is possible that this compound may also target viral proteins or enzymes.
Pharmacokinetics
A study on a similar compound, 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4h)-one, has been synthesized under microwave radiation, suggesting that it may have good bioavailability .
properties
IUPAC Name |
[5-[[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]methyl]thiophen-2-yl]-thiophen-2-ylmethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5OS2/c1-10-7-14(21-16(20-10)18-9-19-21)17-8-11-4-5-13(24-11)15(22)12-3-2-6-23-12/h2-7,9,15,17,22H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISKXMYZINNEUIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)NCC3=CC=C(S3)C(C4=CC=CS4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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